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Compound of Interest

Compound Name: SM19712 free acid

Cat. No.: B15615835

Get Quote

\ J

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety protocols and logistical information for the handling
and disposal of SM19712 free acid. The following procedural guidance is intended to ensure a
safe laboratory environment and mitigate risks associated with the handling of this potent
compound.

Hazard Identification and Classification

SM19712 free acid is classified as a hazardous substance requiring careful handling to
prevent adverse health effects. The primary hazards are summarized below.
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Hazard Classification

Category

Hazard Statement

Corrosive to Metals

Category 1

H290: May be corrosive to
metals.

Skin Corrosion

Category 1B

H314: Causes severe skin

burns and eye damage.

Serious Eye Damage

Category 1

H314: Causes severe skin

burns and eye damage.

Specific target organ toxicity —

single exposure

Category 3

H335: May cause respiratory
irritation.

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory when

handling SM19712 free acid.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes
that can cause serious eye

damage, including blindness.

Hand Protection

Chemical-resistant gloves
(e.g., rubber or plastic acid-

resistant gloves).

To prevent skin contact that
can lead to severe burns and

ulceration.[1]

Skin and Body Protection

Acid-resistant apron, lab coat,
and closed-toe shoes. Under
severe exposure, wear acid-

resistant clothing and boots.

To protect the skin from

accidental spills and splashes.

[1]

Respiratory Protection

Use in a well-ventilated area. If
dust, fumes, or aerosols are
generated, a self-contained
breathing apparatus is

required.

To prevent respiratory tract

irritation.
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Handling and Storage Workflow

The following workflow outlines the procedural steps for the safe handling and storage of
SM19712 free acid.
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Preparation

(Don appropriate PPE)

l

(Ensure proper ventilation (fume hoodD
- J

Handling
y

@Veigh and handle solid in a designated area)

i

(Avoid creating dusD

l

@se only in original, corrosive-resistant containea
. /
4 B

Storage
y

(Store in a cool, dry, well-ventilated area

i

G(eep container tightly close@

(Store locked u@
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Spill Response

Gvacuate non-essential personneD

\4
(Wear appropriate PPE)

\4
@ontain the spill with inert absorbent materiaD

(Do not attempt to neutralizej

Waste E?isposal

@ollect waste in a designated, labeled, corrosive-resistant containe}

Y

Qspose of contents/container in accordance with local, regional, national, and international regulatior}
. J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
SM19712 Free Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615835/docs#comprehensive-safety-and-handling-
guide-for-sm19712-free-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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